Cas no 380228-18-2 (11-(Benzyloxy)-11-oxoundecanoic acid)

• Product Name: 11-(Benzyloxy)-11-oxoundecanoic acid
• CAS No: 380228-18-2
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 5743689
• PubChem ID: 14250266
• Update Time: 2025-07-21

11-(Benzyloxy)-11-oxoundecanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17004058
• 11-(Benzyloxy)-11-oxoundecanoic acid
• 380228-18-2
• Undecanedioic acid, 1-(phenylmethyl) ester

• Inchi： 1S/C18H26O4/c19-17(20)13-9-4-2-1-3-5-10-14-18(21)22-15-16-11-7-6-8-12-16/h6-8,11-12H,1-5,9-10,13-15H2,(H,19,20)
• InChI Key： KXMALJSCMGHAIA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 306.18310931g/mol
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 445.2±18.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Additional information on 11-(Benzyloxy)-11-oxoundecanoic acid

Recent Advances in the Study of 11-(Benzyloxy)-11-oxoundecanoic acid (CAS: 380228-18-2) and Its Applications in Chemical Biology and Medicine

11-(Benzyloxy)-11-oxoundecanoic acid (CAS: 380228-18-2) is a synthetic fatty acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl-protected carboxylate group and long aliphatic chain, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its role in drug delivery systems, enzyme inhibition, and as a precursor for the development of novel therapeutic agents. The unique structural features of 11-(Benzyloxy)-11-oxoundecanoic acid make it particularly valuable for modifying pharmacokinetic properties and enhancing the bioavailability of drug candidates.

One of the most notable advancements in the study of 11-(Benzyloxy)-11-oxoundecanoic acid is its application in the design of prodrugs. Researchers have demonstrated that the benzyl ester group can be selectively cleaved under physiological conditions, enabling controlled release of active drug molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of anti-inflammatory prodrugs, where it significantly improved the solubility and stability of the parent drug. Additionally, the compound's ability to interact with lipid bilayers has been exploited in the formulation of liposomal delivery systems, enhancing targeted drug delivery to specific tissues.

In the realm of enzyme inhibition, 11-(Benzyloxy)-11-oxoundecanoic acid has shown promise as a modulator of key metabolic pathways. Recent investigations have focused on its inhibitory effects on fatty acid synthase (FAS), an enzyme implicated in cancer cell proliferation. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent FAS inhibition, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology, particularly for cancers that rely heavily on lipid metabolism for growth and survival.

Beyond its therapeutic potential, 11-(Benzyloxy)-11-oxoundecanoic acid has also been utilized as a chemical probe to study lipid-protein interactions. Its fluorescently labeled derivatives have enabled real-time visualization of lipid trafficking in cellular systems, providing insights into membrane dynamics and signaling pathways. A 2023 paper in ACS Chemical Biology detailed the use of such probes to investigate the role of lipid rafts in immune cell activation, opening new avenues for immunomodulatory drug development.

Despite these promising developments, challenges remain in the optimization of 11-(Benzyloxy)-11-oxoundecanoic acid-based compounds. Issues such as metabolic stability, selectivity, and scalability of synthesis need to be addressed to fully realize its translational potential. Future research directions may include the exploration of novel derivatives with improved pharmacokinetic profiles and the integration of computational modeling to predict biological activity. As the field advances, 11-(Benzyloxy)-11-oxoundecanoic acid is poised to play an increasingly important role in bridging chemical biology and medicinal chemistry.